Cas no 951400-09-2 (2C-I-d6)
2C-I-d6 structure
Product Name:2C-I-d6
CAS No:951400-09-2
MF:C10H15ClINO2
MW:349.626044511795
CID:1001454
PubChem ID:46781361
Update Time:2025-04-20
2C-I-d6 Chemical and Physical Properties
Names and Identifiers
-
- 2C-I-d6
- 2,5-(Dimethoxy-d6)-4-iodophenethylamine Hydrochloride
- 2,4-DICHLORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
- 4-Iodo-2,5-di(methoxy-d3)benzeneethanamine Hydrochloride
- 2C-I-D6.HCl, 1mg/ml in Methanol
- 2C-I-D6.HCl, 0.1mg/ml in Methanol
- 1216685-82-3
- 2-[4-iodo-2,5-bis(trideuteriomethoxy)phenyl]ethanamine;hydrochloride
- 951400-09-2
- 2C-I-D6.HCl
-
- Inchi: 1S/C10H14INO2.ClH/c1-13-9-6-8(11)10(14-2)5-7(9)3-4-12;/h5-6H,3-4,12H2,1-2H3;1H/i1D3,2D3;
- InChI Key: OTUXWIRPEPMONF-TXHXQZCNSA-N
- SMILES: IC1=CC(=C(C=C1OC([2H])([2H])[2H])CCN)OC([2H])([2H])[2H].Cl
Computed Properties
- Exact Mass: 349.02100
- Monoisotopic Mass: 349.02126g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Melting Point: 227-231°C
- PSA: 44.48000
- LogP: 3.31190
2C-I-d6 Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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